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Compound of Interest

Compound Name: NSC2805

Cat. No.: B1680210 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with NSC2805. It includes detailed

operational protocols, personal protective equipment (PPE) requirements, and disposal plans

to ensure the safe handling of this compound in a laboratory setting.

I. Compound Information and Hazards
NSC2805 is an inhibitor of the WWP2 E3 ubiquitin ligase, utilized in cancer research.[1][2][3]

While specific toxicological properties of NSC2805 are not extensively detailed in publicly

available literature, it is prudent to handle it as a potentially hazardous chemical. Standard

laboratory safety protocols should be strictly followed.

Chemical Properties:

Property Value

CAS Number 4371-34-0

Molecular Formula C₁₄H₁₄O₄

Molecular Weight 246.26 g/mol [4]

Appearance Solid powder[4]

Solubility Soluble in DMSO[4]
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II. Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted to determine the necessary PPE

for any procedure involving NSC2805.[5] The following table summarizes the recommended

PPE.

PPE Category Item Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection Nitrile gloves
Should be worn when handling

the compound or its solutions.

Body Protection Laboratory coat
Must be worn to protect from

potential splashes.

Respiratory Protection
Not generally required for

small quantities

Use in a well-ventilated area. A

fume hood should be used

when handling larger

quantities or creating aerosols.

III. Operational Plan: Handling and Storage
A. Engineering Controls:

Work in a well-ventilated laboratory.

Use a chemical fume hood for procedures that may generate dust or aerosols.

B. Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before working with NSC2805.

Avoid inhalation of dust and contact with skin and eyes.

Weigh the compound in a chemical fume hood or a designated weighing area with local

exhaust ventilation.
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Prepare solutions in a chemical fume hood.

Wash hands thoroughly after handling.

C. Storage:

Store in a tightly sealed container.

Keep in a dry, dark, and cool place.

Short-term storage (days to weeks) at 0 - 4 °C.[4]

Long-term storage (months to years) at -20 °C.[4]

IV. Disposal Plan
All waste materials contaminated with NSC2805 must be treated as hazardous waste and

disposed of according to institutional and local regulations.

A. Waste Segregation:

Solid Waste: Contaminated items such as gloves, pipette tips, and weighing paper should be

collected in a designated, labeled hazardous waste container.

Liquid Waste: Solutions containing NSC2805 should be collected in a separate, labeled

hazardous waste container. Do not pour down the drain.

Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps

container.

B. Disposal Procedure:

Ensure all waste containers are properly labeled with the contents, including the name

"NSC2805" and any solvents used.

Store waste containers in a designated satellite accumulation area.
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Contact your institution's Environmental Health and Safety (EHS) office for pickup and

disposal of hazardous waste.

V. Experimental Workflow and Signaling Pathway
The following diagrams illustrate a typical experimental workflow for studying the effect of

NSC2805 and its known signaling pathway.
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Caption: A typical experimental workflow for investigating the effects of NSC2805.
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Caption: The inhibitory effect of NSC2805 on the WWP2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
NSC2805]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680210#personal-protective-equipment-for-
handling-nsc2805]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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